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Compound of Interest

Compound Name: 3,7-Dioxa-1,9-nonanediol

CAS No.: 67439-82-1

Cat. No.: B1600267

Get Quote

In the landscape of drug discovery and chemical research, novel compounds often precede

exhaustive safety documentation. 2,2′-(Trimethylenedioxy)diethanol, a di-alcohol compound

featuring a propyl diether linker, is one such entity. Its structure suggests utility as a linker,

spacer, or building block in complex molecule synthesis.

The absence of a dedicated Safety Data Sheet (SDS) necessitates a predictive safety analysis.

This guide leverages toxicological and safety data from structurally similar compounds to

construct a reliable, precautionary handling framework. Our core directive is to empower

researchers with a scientifically-grounded understanding of the potential hazards and to

delineate clear, self-validating protocols for safe handling, storage, and emergency response.

This approach is rooted in the principle that chemical structures dictate their functional and, by

extension, their toxicological properties.

Structural Analysis and Analogue Selection
The target molecule, 2,2′-(Trimethylenedioxy)diethanol, is characterized by two primary alcohol

(-OH) functional groups and two ether linkages. The central linker is a non-reactive propane-

1,3-diyl group.
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To build a predictive safety profile, we will analyze two key analogues:

2,2'-(Ethylenedioxy)diethanol (Triethylene Glycol, TEG): This is a very close structural

analogue, differing only by the length of the central alkyl chain (ethylene vs. trimethylene). It

provides the best available model for the overall low-reactivity and base toxicological profile

of the glycol ether class.

Diethanolamine (DEA): This compound represents the core reactive moiety of many related

structures, containing the dual ethanol units linked by a secondary amine. While our target

molecule has ether linkages, not an amine, the extensive data on DEA's irritant properties

provides a conservative baseline for potential bio-interactions of the terminal alcohol groups.

[1]

The following diagram illustrates the structural relationship between the target compound and

its primary analogues.

2,2′-(Trimethylenedioxy)diethanol
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Caption: Structural relationship between the target compound and its selected analogues.

Comparative Hazard and Physicochemical Profile
The known properties of the selected analogues are summarized below. This data forms the

basis for our extrapolated safety assessment of 2,2′-(Trimethylenedioxy)diethanol.
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Property
2,2'-
(Ethylenedioxy)diet
hanol (TEG)

Diethanolamine
(DEA)

Predicted: 2,2′-

(Trimethylenedioxy)d

iethanol

CAS Number 112-27-6[2] 111-42-2[1][3] 66665-98-3

Molecular Formula C₆H₁₄O₄[2] C₄H₁₁NO₂[3][4] C₇H₁₆O₄

Molecular Weight 150.17 g/mol [2] 105.14 g/mol [3][4] 164.20 g/mol

Appearance
Colorless, viscous

liquid[2]

White solid or

colorless viscous

liquid[1][4]

Likely a colorless,

viscous liquid

GHS Classification
Not classified as

hazardous[2][5]

Harmful if swallowed

(H302)[3][6], Causes

skin irritation (H315)

[3][6], Causes serious

eye damage (H318)[3]

[6], Suspected of

causing cancer

(H351)[3], May cause

damage to organs

through prolonged or

repeated exposure

(H373)[3][6]

Precautionary: May

cause skin irritation

(H315), May cause

serious eye irritation

(H319)

Oral LD50 (Rat) 17,000 mg/kg[2][5] 620 - 780 mg/kg[3]

> 2000 mg/kg

(Predicted low acute

toxicity)

Dermal LD50 (Rabbit) 22,400 mg/kg[2][5] ~12,200 mg/kg[3]

> 2000 mg/kg

(Predicted low acute

toxicity)

Predicted Hazard Profile and GHS Classification
Based on the analogue analysis, 2,2′-(Trimethylenedioxy)diethanol is predicted to have a low

order of acute toxicity, similar to Triethylene Glycol. The primary risk is likely to be irritation to

the skin and, more significantly, the eyes upon direct contact. The ether linkages and alkyl
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chain are generally stable and non-reactive under standard laboratory conditions.[2][5] Unlike

Diethanolamine, it lacks the secondary amine group, which is a key contributor to DEA's higher

toxicity, corrosivity, and potential for long-term health effects.[3]

Predicted GHS Classification:

Pictogram:

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[7][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8][9][10]

P302+P352: IF ON SKIN: Wash with plenty of water.[11]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][8][9]

P332+P313: If skin irritation occurs: Get medical advice/attention.[7]

P337+P313: If eye irritation persists: Get medical advice/attention.[10]

Core Safety Protocols and Methodologies
The following protocols are derived from best practices for handling the analogue compounds

and represent a robust, self-validating system for managing 2,2′-(Trimethylenedioxy)diethanol

in a research setting.

Risk Assessment and Handling Workflow
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A systematic approach to handling any new chemical is paramount. The following workflow

ensures that risks are assessed and controlled before any experimental work begins.

Preparation Phase

Execution Phase

Post-Execution Phase

Review Analogue
Safety Data

Assess Experimental
Conditions (Scale, Temp)

Select PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated
Work Area (Fume Hood)

Handle Chemical
Using Established Protocols

Observe for Any
Unexpected Reactions

Decontaminate Glassware
& Work Surfaces

Segregate & Label
Chemical Waste

Store Compound in
Sealed, Labeled Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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